Cas no 42731-41-9 (Sodium (E)-3-oxobut-1-EN-1-olate)

Sodium (E)-3-oxobut-1-en-1-olate is a sodium enolate derivative of 3-buten-2-one (methyl vinyl ketone), commonly utilized as a reactive intermediate in organic synthesis. Its conjugated enolate structure makes it a versatile nucleophile in Michael additions, aldol condensations, and other carbon-carbon bond-forming reactions. The sodium counterion enhances solubility in polar aprotic solvents, facilitating controlled reactivity. This compound is particularly valuable in pharmaceutical and fine chemical synthesis due to its ability to introduce α,β-unsaturated carbonyl frameworks efficiently. Its stability under inert conditions and predictable reactivity profile make it a preferred choice for complex molecular constructions requiring regio- and stereoselective control.
Sodium (E)-3-oxobut-1-EN-1-olate structure
42731-41-9 structure
Product Name:Sodium (E)-3-oxobut-1-EN-1-olate
CAS No:42731-41-9
MF:C4H5NaO2
MW:108.071072340012
CID:2688494
Update Time:2025-06-06

Sodium (E)-3-oxobut-1-EN-1-olate Chemical and Physical Properties

Names and Identifiers

    • sodium 3-oxobut-1-en-1-olate
    • NE20818
    • SODIUM (E)-3-OXOBUT-1-EN-1-OLATE
    • Sodium (E)-3-oxobut-1-EN-1-olate
    • Inchi: 1S/C4H6O2.Na/c1-4(6)2-3-5;/h2-3,5H,1H3;/q;+1/p-1
    • InChI Key: XMAOLNHCOHNAHQ-UHFFFAOYSA-M
    • SMILES: [Na+].O=C(C=C[O-])C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 77.8
  • Topological Polar Surface Area: 40.1

Sodium (E)-3-oxobut-1-EN-1-olate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345271-50mg
Sodium 3-oxobut-1-en-1-olate
42731-41-9 95%
50mg
¥2264.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345271-100mg
Sodium 3-oxobut-1-en-1-olate
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¥3628.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345271-250mg
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¥5562.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345271-500mg
Sodium 3-oxobut-1-en-1-olate
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500mg
¥8440.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345271-1g
Sodium 3-oxobut-1-en-1-olate
42731-41-9 95%
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¥11076.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345271-2.5g
Sodium 3-oxobut-1-en-1-olate
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¥27216.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345271-5g
Sodium 3-oxobut-1-en-1-olate
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¥32140.00 2024-05-14
Enamine
EN300-77125-0.05g
sodium 3-oxobut-1-en-1-olate
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$97.0 2024-05-22
Enamine
EN300-77125-0.1g
sodium 3-oxobut-1-en-1-olate
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0.1g
$144.0 2024-05-22
Enamine
EN300-77125-0.25g
sodium 3-oxobut-1-en-1-olate
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$206.0 2024-05-22
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